- Progress in demonstrating homochiral selection in prebiotic RNA synthesis, Advances in Space Research, 2013, 51(5), 772-779
Cas no 1548523-86-9 ()
1548523-86-9 structure
1548523-86-9
C18H24N4O17P2
630.34728717804
5602203
Properties
Names and Identifiers
-
-
- DQZKTISIUGSDEA-VNICIZSUSA-N
- 1S/C18H24N4O17P2/c23-9-1-3-21(17(28)19-9)15-13(27)11(25)7(37-15)6-36-41(33,34)39-14-12(26)8(5-35-40(30,31)32)38-16(14)22-4-2-10(24)20-18(22)29/h1-4,7-8,11-16,25-27H,5-6H2,(H,33,34)(H,19,23,28)(H,20,24,29)(H2,30,31,32)/t7-,8+,11-,12+,13-,14+,15-,16+/m1/s1
- O([C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=CC(=O)NC1=O)O)P(O)(=O)OC[C@@H]1[C@H]([C@@H](O)[C@H](N2C=CC(=O)NC2=O)O1)O
Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
Raw materials
- 9-(5-O-Phosphono-β-L-ribofuranosyl)-9H-purin-6-amine
- [5']uridylic acid
- Imidazole
- Uridine 5'-Monophosphate
- Adenosine monophosphate
Preparation Products
- (1548523-22-3)
- β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) (1548523-33-6)
- (1548523-54-1)
- (1548523-82-5)
- (1548523-86-9)
- (1548523-97-2)
- (1548524-02-2)
- β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-07-7)
- Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-11-3)
- (1548524-18-0)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-22-6)
- Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-26-0)
- (1548618-15-0)
- β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-19-4)
- Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-21-8)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- (916981-64-1)
Related Literature
-
Wen-Ming Liu,Ya-Nan Xue,Na Peng,Wen-Tao He,Ren-Xi Zhuo,Shi-Wen Huang J. Mater. Chem., 2011,21, 13306-13315
-
Lin Wang,Fengmei Gao,Guodong Wei,Jinju Zheng,Xiaomin Cheng,Bin Tang,Weiyou Yang CrystEngComm, 2013,15, 2354-2358
-
Abhishek Vartak,Sandeep Thanna,Kyle Meyer,Miranda Dermanelian,Steven J. Sucheck RSC Adv., 2018,8, 41612-41619
-
Yanhu Wei,Shuangbing Han,David A. Walker,Scott C. Warren,Bartosz A. Grzybowski Chem. Sci., 2012,3, 1090-1094
-
Ikuo Sasaki,Hana Doi,Toshiya Hashimoto,Takao Kikuchi,Hajime Ito,Tatsuo Ishiyama Chem. Commun., 2013,49, 7546-7548
-
Philippe Belleville,Michael Popall Chem. Soc. Rev., 2011,40, 696-753
-
Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827
-
Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
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